Cas no 916173-13-2 (1H-Pyrrolo[2,3-b]pyridine, 4-[3-(trifluoromethyl)phenyl]-)

1H-Pyrrolo[2,3-b]pyridine, 4-[3-(trifluoromethyl)phenyl]- structure
916173-13-2 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-[3-(trifluoromethyl)phenyl]-
CAS No:916173-13-2
MF:C14H9F3N2
MW:262.229873418808
CID:786904
PubChem ID:58086522
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 4-[3-(trifluoromethyl)phenyl]-
    • 4-[3-(trifluoromethyl)phenyl]-1H-pyrrolo[2,3-b]pyridine
    • DTXSID90728781
    • SCHEMBL857273
    • XWRZDBIWCPESJH-UHFFFAOYSA-N
    • 4-(3-(Trifluoromethyl)phenyl)-1H-pyrrolo[2,3-b]pyridine
    • 916173-13-2
    • Inchi: 1S/C14H9F3N2/c15-14(16,17)10-3-1-2-9(8-10)11-4-6-18-13-12(11)5-7-19-13/h1-8H,(H,18,19)
    • InChI Key: XWRZDBIWCPESJH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=CN=C2C=1C=CN2)(F)F

Computed Properties

  • Exact Mass: 262.07178278g/mol
  • Monoisotopic Mass: 262.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7Ų

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